2-(2,5-Dichlorobenzoyl)-5-methylpyridine

• IUPAC Name: (2,5-dichlorophenyl)-(5-methylpyridin-2-yl)methanone
• InChI: InChI=1S/C13H9Cl2NO/c1-8-2-5-12(16-7-8)13(17)10-6-9(14)3-4-11(10)15/h2-7H,1H3
• InChI Key: MDSNCMKRQMRKAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)C(=O)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C13H9Cl2NO
• Molecular Weight: 266.12 g/mol

Description

2,5-Dichlorobenzoyl chloride is a solid compound with the empirical formula C7H3Cl3O and a molecular weight of 209.46. It is used in early discovery research as part of a collection of unique chemicals.

Synthesis Analysis

Reactions of 3,5-dichlorobenzoyl chloride and arylamine compounds in N,N′-dimethylformamide solution at 60 °C afforded a series of dichlorobenzamide derivatives in good yields. These new compounds and accompanying intermediates were characterized and confirmed by nuclear magnetic resonance and infrared spectroscopy.

Molecular Structure Analysis

The molecular structure of 2,5-Dichlorobenzoyl chloride consists of a benzene ring with two chlorine atoms and a carbonyl chloride group.

Scientific Research Applications

• Synthesis of Dichlorobenzamide Derivatives

  • Field : Organic Chemistry
  • Application Summary : Dichlorobenzamide derivatives are synthesized from reactions of arylamine compounds with 3,5-dichlorobenzoyl chloride. These compounds have a wide range of physical, chemical, and biological properties.
  • Methods : The key substrate 3,5-dichlorobenzoic acid is prepared by hydrolysis of 3,5-dichlorobenzonitrile in sodium hydroxide aqueous solution. This acid is then treated with excess thionyl chloride to afford the dichlorobenzoyl chloride. This chloride is then reacted with arylamine compounds to produce the dichlorobenzamide derivatives.
  • Results : A series of dichlorobenzamide derivatives were successfully synthesized. The structures of these new compounds were confirmed by nuclear magnetic resonance and infrared spectroscopy.

• Synthesis of Benzoxazoles

  • Field : Medicinal Chemistry
  • Application Summary : Benzoxazole is a resourceful and important member of the heteroarenes that connects synthetic organic chemistry to medicinal, pharmaceutical, and industrial areas. It exhibits a high possibility of broad substrate scope and functionalization to offer several biological activities like anti-microbial, anti-fungal, anti-cancer, anti-oxidant, anti-inflammatory effects, and so on.
  • Methods : A variety of well-organized synthetic methodologies for benzoxazole using 2-aminophenol with aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts, viz. nanocatalysts, metal catalysts, and ionic liquid catalysts, with other miscellaneous techniques has been summarized.
  • Results : There has been a large upsurge in the synthesis of benzoxazole via different pathways.

• Synthesis of Dichlorobenzamide Derivatives
  • Field : Organic Chemistry
  • Application Summary : 2,5-Dichlorobenzoyl chloride is used in the synthesis of dichlorobenzamide derivatives. These compounds have a wide range of physical, chemical, and biological properties.
  • Methods : The key substrate 3,5-dichlorobenzoic acid is prepared by hydrolysis of 3,5-dichlorobenzonitrile in sodium hydroxide aqueous solution. This acid is then treated with excess thionyl chloride to afford the dichlorobenzoyl chloride. This chloride is then reacted with arylamine compounds to produce the dichlorobenzamide derivatives.
  • Results : A series of dichlorobenzamide derivatives were successfully synthesized. The structures of these new compounds were confirmed by nuclear magnetic resonance and infrared spectroscopy.

Safety And Hazards

2,5-Dichlorobenzoyl chloride is classified as Acute Tox. 4 Oral, meaning it is harmful if swallowed. It may cause severe skin burns and eye damage. It should be stored under inert gas in a well-ventilated place, and the container should be kept tightly closed.